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Cat. No.: B15585710 Get Quote

An optimized and validated Ultra-High-Performance Liquid Chromatography (UHPLC) method

is presented for the simultaneous separation and quantification of the antiviral prodrug

remdesivir, its active metabolite GS-441524, and the intermediate metabolite GS-704277. This

method is crucial for researchers, scientists, and drug development professionals involved in

the pharmacokinetic, pharmacodynamic, and quality control studies of remdesivir.

Introduction
Remdesivir (RDV) is a nucleotide analogue prodrug that has demonstrated broad-spectrum

antiviral activity.[1][2] Following administration, remdesivir is metabolized into its

pharmacologically active form. This metabolic process involves the formation of an

intermediate alanine metabolite, GS-704277, which is subsequently converted to the

nucleoside analog GS-441524.[3][4][5] GS-441524 is the parent nucleoside and the

predominant metabolite that interferes with viral RNA-dependent RNA polymerase.[6][7] Given

the therapeutic importance of remdesivir and its metabolites, a robust and reliable analytical

method for their simultaneous separation is essential for drug efficacy and safety studies.

This application note details a UHPLC method that achieves baseline separation of remdesivir,

GS-441524, and GS-704277 in a short run time, making it suitable for high-throughput

analysis.
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Remdesivir undergoes intracellular hydrolysis to form the intermediate GS-704277.[5] This

intermediate is then further metabolized to yield the active nucleoside analog GS-441524.[5]

This active form is subsequently phosphorylated to the active nucleoside triphosphate, which

acts as a potent inhibitor of viral RNA polymerases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15585710?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7835612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7835612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7835612/
https://pubmed.ncbi.nlm.nih.gov/33508271/
https://pubmed.ncbi.nlm.nih.gov/33508271/
https://pubmed.ncbi.nlm.nih.gov/33508271/
https://www.medchemexpress.com/gs-704277.html?locale=ko-KR
https://www.medchemexpress.com/gs-704277.html
https://www.caymanchem.com/product/9003569/gs-704277
https://www.chromatographytoday.com/news/hplc-uhplc/31/ymc-europe-gmbh/uhplc-analysis-of-sars-cov-2-drug-remdesivir-and-its-active-metabolite-gs-441524/55492
https://pubmed.ncbi.nlm.nih.gov/32361744/
https://pubmed.ncbi.nlm.nih.gov/32361744/
https://pubmed.ncbi.nlm.nih.gov/32361744/
https://www.benchchem.com/product/b15585710#chromatographic-separation-of-gs-704277-from-remdesivir-and-gs-441524
https://www.benchchem.com/product/b15585710#chromatographic-separation-of-gs-704277-from-remdesivir-and-gs-441524
https://www.benchchem.com/product/b15585710#chromatographic-separation-of-gs-704277-from-remdesivir-and-gs-441524
https://www.benchchem.com/product/b15585710#chromatographic-separation-of-gs-704277-from-remdesivir-and-gs-441524
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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